![molecular formula C25H34N2O3 B6059614 2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide](/img/structure/B6059614.png)
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide, also known as U-47700, is a synthetic opioid that has gained significant attention in recent years due to its potent analgesic effects. U-47700 was first developed by a team of researchers at Upjohn in the 1970s, and it has since been used in scientific research to study the opioid receptor system and to develop new pain medications. In
Mechanism of Action
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide acts as a potent agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. When this compound binds to the mu-opioid receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release and the modulation of pain perception. This compound also has some affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other opioid analgesics. This compound produces a dose-dependent analgesic effect that is mediated by the activation of the mu-opioid receptor. It also produces a range of other effects, including sedation, respiratory depression, and miosis. This compound has been shown to be more potent than morphine in animal models of pain, but it also produces more severe respiratory depression.
Advantages and Limitations for Lab Experiments
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide has several advantages for use in lab experiments. It is a potent and selective mu-opioid receptor agonist that can be used to study the opioid receptor system and to develop new pain medications. It is also relatively easy to synthesize and has a long shelf life. However, this compound has several limitations for use in lab experiments. It is highly addictive and can produce severe respiratory depression, which can make it difficult to use in animal models. It also has a short half-life, which can make it difficult to study its pharmacokinetics.
Future Directions
There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide. One area of interest is the development of new opioid receptor agonists and antagonists based on the structure of this compound. Researchers are also interested in studying the pharmacokinetics and pharmacodynamics of this compound in humans to better understand its potential as a pain medication. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in light of its potential for abuse and addiction.
Synthesis Methods
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide is synthesized through a multistep process that involves the reaction of 2,6-dimethoxybenzaldehyde with methylamine to form the intermediate 2,6-dimethoxy-N-methylbenzylamine. This intermediate is then reacted with 3-phenylpropyl chloride to form the corresponding N-alkylated product. Finally, the N-alkylated product is reacted with N-acetylpiperidine to form this compound.
Scientific Research Applications
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide has been used extensively in scientific research to study the opioid receptor system and to develop new pain medications. It has been shown to have a high affinity for the mu-opioid receptor, which is the primary target of most opioid analgesics. This compound has also been used to study the structure-activity relationship of opioid ligands and to develop new opioid receptor agonists and antagonists.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-methyl-N-[1-(3-phenylpropyl)piperidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N2O3/c1-26(25(28)18-21-13-14-23(29-2)24(17-21)30-3)22-12-8-16-27(19-22)15-7-11-20-9-5-4-6-10-20/h4-6,9-10,13-14,17,22H,7-8,11-12,15-16,18-19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHUQQNTWLZEQLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)CCCC2=CC=CC=C2)C(=O)CC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.